Cas no 2229182-46-9 (2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine
• CAS No: 2229182-46-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6093719
• PubChem ID: 165849396
• Update Time: 2025-10-29

2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine
• EN300-1757442
• 2229182-46-9

• Inchi： 1S/C10H13F2NO/c1-6-3-7(11)10(8(12)5-13)9(4-6)14-2/h3-4,8H,5,13H2,1-2H3
• InChI Key： CPRRXLJTQOZDLE-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine

Introduction to 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine (CAS No. 2229182-46-9)

2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine (CAS No. 2229182-46-9) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its structural complexity and potential biological activity. This compound, characterized by its dual fluorine substituents and a methoxy group on a methylphenyl ring, exhibits unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine consists of a central ethylamine moiety linked to a bivalent phenyl ring that is substituted with fluorine atoms and a methoxy group. The presence of fluorine atoms at the 2-position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in the design of bioactive molecules. Additionally, the methoxy group at the 6-position introduces a polar moiety that can interact with biological targets, potentially modulating receptor binding affinities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel therapeutics against chronic inflammatory diseases. The fluorine atoms, in particular, have been shown to enhance binding interactions by improving hydrophobic interactions and reducing rotatable bonds, thereby increasing the compound's affinity for its target.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against several key enzymes implicated in disease pathogenesis. For instance, preliminary data indicate that 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine may inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and play a crucial role in pain and inflammation. Furthermore, its structural analogs have shown promise in preclinical models as potential treatments for neurological disorders by modulating neurotransmitter receptor activity.

The synthesis of 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms into aromatic systems often requires specialized methodologies to achieve high yields and purity. However, recent developments in transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex fluorinated aryl ethers more efficiently. These advances have not only simplified the synthesis but also opened new avenues for exploring structural diversity within this class of compounds.

The pharmacokinetic properties of 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine are also of considerable interest. Fluorinated compounds are known to exhibit improved pharmacokinetic profiles due to their enhanced metabolic stability and lipophilicity. Preliminary pharmacokinetic studies suggest that this compound may have a favorable half-life and bioavailability, which are essential characteristics for any drug candidate entering clinical development.

As research in medicinal chemistry continues to evolve, the exploration of novel scaffolds like 2-fluoro-2-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine remains a cornerstone of drug discovery efforts. The integration of cutting-edge technologies such as high-throughput screening (HTS), structure-based drug design (SBDD), and artificial intelligence (AI)-assisted molecular design is accelerating the identification of lead compounds with therapeutic potential. This compound exemplifies how strategic modifications at key positions within its structure can yield molecules with enhanced biological activity and improved pharmacological properties.

The future prospects for 2-fluoro-2-(2-fluoro-6-methoxy-octopropenonebutyrate)butyric acid ethyl ester amide) are promising, with ongoing research aimed at optimizing its chemical scaffold and evaluating its efficacy in preclinical models. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in translating this promising compound into viable therapeutic agents. As our understanding of disease mechanisms continues to deepen, compounds like cas no2229182469 will play an increasingly important role in addressing unmet medical needs.